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Compound of Interest

Compound Name: Tris-PCz

Cat. No.: B8231135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tris-PCz, chemically known as 9-phenyl-3,6-bis(9-phenyl-9H-carbazol-3-yl)-9H-carbazole, is a

key organic material in the advancement of organic light-emitting diodes (OLEDs), particularly

those utilizing thermally activated delayed fluorescence (TADF). Its high triplet energy is a

critical parameter that dictates its performance as a host, hole transport layer (HTL), and

exciton blocking layer (EBL) material. A precise understanding and accurate measurement of

this property are paramount for the rational design and optimization of high-efficiency OLED

devices. This technical guide provides an in-depth overview of the triplet energy of Tris-PCz,

including its quantitative value, the experimental methodology for its determination, and the

underlying photophysical principles.

Core Photophysical Properties of Tris-PCz
A summary of the key photophysical and electronic properties of Tris-PCz is presented below.

These parameters are essential for understanding its behavior in an optoelectronic device.
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Property Value Conditions

Triplet Energy (ET) 2.7 eV -

Absorption Maximum (λabs) 305 nm In Dichloromethane (DCM)

Photoluminescence Maximum

(λPL)
415 nm In Dichloromethane (DCM)

Highest Occupied Molecular

Orbital (HOMO)
-5.6 eV -

Lowest Unoccupied Molecular

Orbital (LUMO)
-2.1 eV -

Chemical Formula C54H35N3 -

CAS Number 1141757-83-6 -

Experimental Determination of Triplet Energy
The triplet energy of organic materials like Tris-PCz is experimentally determined using low-

temperature phosphorescence spectroscopy. This technique allows for the direct observation of

the radiative decay from the lowest triplet excited state (T1) to the singlet ground state (S0).

Experimental Protocol: Low-Temperature
Phosphorescence Spectroscopy
This protocol outlines the key steps and equipment for measuring the triplet energy of Tris-
PCz.

1. Sample Preparation:

Solution: A dilute solution of Tris-PCz is prepared in a suitable organic solvent (e.g., 2-

methyltetrahydrofuran (2-MeTHF) or a mixture of diethyl ether, isopentane, and ethanol in a

5:5:2 ratio) at a concentration of approximately 10-5 M. The solvent should form a clear, rigid

glass at cryogenic temperatures to minimize non-radiative decay pathways.

Thin Film: Alternatively, a thin film of Tris-PCz can be prepared by vacuum deposition or

spin-coating onto a quartz substrate.
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Degassing: The sample (in a quartz tube for solutions) is thoroughly degassed to remove

dissolved oxygen, which is an efficient quencher of triplet states. This is typically achieved by

several freeze-pump-thaw cycles.

2. Experimental Setup:

Excitation Source: A pulsed laser (e.g., a nitrogen laser at 337 nm or a frequency-tripled

Nd:YAG laser at 355 nm) is used to excite the sample. The excitation wavelength should be

chosen to be within the absorption band of Tris-PCz.

Cryostat: The sample is mounted in a liquid nitrogen cryostat to cool it to 77 K (-196 °C). At

this temperature, non-radiative decay processes are suppressed, and phosphorescence

becomes more prominent.

Detection System:

A spectrometer is used to disperse the emitted light.

A time-gated intensified charge-coupled device (ICCD) camera or a photomultiplier tube

(PMT) coupled with a multichannel analyzer is used as the detector. Time-gating is crucial

to separate the long-lived phosphorescence signal from the short-lived fluorescence. A

delay is introduced after the laser pulse to ensure that the fluorescence has decayed

before the phosphorescence signal is collected.

3. Data Acquisition:

The sample is excited by the pulsed laser.

The emission is collected at a 90-degree angle to the excitation beam to minimize scattered

light.

The time-gated detector captures the phosphorescence spectrum after a set delay time

(typically in the microsecond to millisecond range).

The spectrum is recorded over a range of wavelengths, typically starting from the end of the

fluorescence region to longer wavelengths.
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4. Data Analysis:

The triplet energy (ET) is determined from the high-energy onset of the phosphorescence

spectrum. This corresponds to the energy of the 0-0 vibronic transition (the transition from

the lowest vibrational level of the T1 state to the lowest vibrational level of the S0 state).

The onset is typically identified as the wavelength at which the intensity is 10% of the peak

maximum on the high-energy side of the spectrum.

The triplet energy is then calculated using the following equation: ET (eV) = 1240 / λphos(0-

0) (nm) where λphos(0-0) is the wavelength of the 0-0 phosphorescence transition in

nanometers.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps involved in the experimental determination of

the triplet energy of Tris-PCz.
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Caption: Workflow for Triplet Energy Determination.

Role of Triplet Energy in TADF OLEDs

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8231135?utm_src=pdf-body
https://www.benchchem.com/product/b8231135?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8231135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The high triplet energy of Tris-PCz is fundamental to its application in TADF OLEDs. In these

devices, non-emissive triplet excitons are converted to emissive singlet excitons through a

process called reverse intersystem crossing (RISC). For efficient RISC to occur in a guest

emitter molecule, the host material (in this case, Tris-PCz) must have a triplet energy that is

higher than that of the emitter. This prevents the undesirable energy transfer from the emitter's

triplet state to the host's triplet state, a process that would quench the delayed fluorescence. By

effectively confining the triplet excitons on the emitter molecules, Tris-PCz ensures that they

can be efficiently up-converted to singlets and contribute to light emission, leading to high

internal quantum efficiencies.

The diagram below illustrates the energy transfer processes in a TADF-OLED where Tris-PCz
acts as a host material.
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Caption: Energy Level Diagram in a TADF-OLED.
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The triplet energy of 2.7 eV for Tris-PCz is a defining characteristic that enables its successful

implementation in high-performance OLEDs. The accurate determination of this value through

low-temperature phosphorescence spectroscopy is a critical step in the characterization of this

and similar organic electronic materials. A thorough understanding of the experimental

protocols and the role of triplet energy in device physics is essential for researchers and

scientists working towards the next generation of organic electronics.

To cite this document: BenchChem. [Unveiling the Triplet Energy of Tris-PCz: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8231135#triplet-energy-of-tris-pcz-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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